ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 3-(3,4-dimethylphenyl)-1H-pyrazole-5-carboxylate
• InChI: InChI=1S/C14H16N2O2/c1-4-18-14(17)13-8-12(15-16-13)11-6-5-9(2)10(3)7-11/h5-8H,4H2,1-3H3,(H,15,16)
• InChI Key: ZHFCMOOUQWYSST-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NN1)C2=CC(=C(C=C2)C)C
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol

Description

Ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate is a chemical compound with the molecular formula C15H16N2O2. It is related to the class of compounds known as pyrazoles, which are aromatic heterocyclic compounds with a five-membered ring structure composed of three carbon atoms and two nitrogen atoms.

Scientific Research Applications

Synthesis and Chemical Structure

The compound ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate plays a significant role in the field of chemical synthesis and structural analysis. It has been utilized as a precursor in the synthesis of novel pyrazole derivatives, demonstrating its versatility in the creation of a wide range of chemical entities. For instance, a study presented a facile and efficient method for synthesizing new pyrazolo[3,4-b]pyridine products through the condensation of pyrazole-5-amine derivatives and activated carbonyl groups, highlighting the compound's utility in generating N-fused heterocycles with potential applications in medicinal chemistry and material science Ghaedi et al., 2015.

Antimicrobial and Anticancer Activities

Research into the biological activities of ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate derivatives has revealed promising antimicrobial and anticancer properties. A study synthesized novel pyrazole derivatives with oxa/thiadiazolyl and pyrazolyl moieties, evaluating their in vitro antimicrobial and anticancer activities. The results showed that certain compounds exhibited higher anticancer activity than the reference drug doxorubicin, along with significant antimicrobial effects, suggesting the potential of these derivatives in developing new therapeutic agents Hafez et al., 2016.

Agricultural Applications

In the realm of agriculture, derivatives of ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate have been explored for their fungicidal and plant growth regulation activities. A study focusing on the synthesis and crystal structure of a specific derivative found that it exhibited promising bioactivity in preliminary assays. This suggests the compound's potential utility in agricultural applications, providing a chemical basis for developing new fungicides and growth regulators Minga, 2005.

Mechanism of Action

Target of Action

• The primary target of ethyl 5-(3,4-dimethylphenyl)-1H-pyrazole-3-carboxylate (let’s call it Compound X for brevity) is likely a specific protein or enzyme within the biological system. Unfortunately, detailed information about the exact target remains elusive in the available literature .